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Compound of Interest

Compound Name: 6-nitro-1H-indole-3-carbaldehyde

Cat. No.: B085431 Get Quote

Essential Safety and Handling Guide for 6-nitro-
1H-indole-3-carbaldehyde
For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
nitro-1H-indole-3-carbaldehyde (CAS No. 10553-13-6). Adherence to these protocols is

essential for ensuring personnel safety and regulatory compliance in the laboratory.

Immediate Safety and Hazard Information
6-nitro-1H-indole-3-carbaldehyde is a hazardous substance requiring careful handling. The

primary hazards, as identified by the Globally Harmonized System (GHS), are summarized

below.

Hazard Classification:
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Hazard Class GHS Code Description Pictogram Signal Word

Acute Toxicity,

Oral (Category 4)
H302

Harmful if

swallowed

GHS07

(Exclamation

Mark)

Warning

Skin

Sensitization

(Category 1)

H317

May cause an

allergic skin

reaction

GHS07

(Exclamation

Mark)

Warning

Skin Irritation

(Category 2)
H315

Causes skin

irritation

GHS07

(Exclamation

Mark)

Warning

Eye Irritation

(Category 2A)
H319

Causes serious

eye irritation

GHS07

(Exclamation

Mark)

Warning

Specific target

organ toxicity —

Single exposure

(Respiratory tract

irritation)

H335

May cause

respiratory

irritation

GHS07

(Exclamation

Mark)

Warning

Data sourced from chemical suppliers and analogous compounds.[1][2][3]

Due to these hazards, it is imperative to use appropriate Personal Protective Equipment (PPE)

at all times and to handle the compound within a certified chemical fume hood to prevent

inhalation of dust.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling 6-nitro-1H-indole-3-
carbaldehyde. The following table outlines the recommended PPE for various laboratory

operations.
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Operation
Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Receiving and

Storage

Safety glasses

with side shields

Nitrile or butyl

rubber gloves
Laboratory coat

Not generally

required

Weighing and

Aliquoting

Chemical splash

goggles

Nitrile or butyl

rubber gloves

(consider double-

gloving)

Laboratory coat

Required if not

performed in a

fume hood

Syntheses and

Reactions

Chemical splash

goggles and face

shield

Chemical-

resistant gloves

(butyl rubber

recommended

for extended

contact)

Chemical-

resistant apron

over a laboratory

coat

Operations must

be conducted in

a chemical fume

hood

Spill Cleanup

Chemical splash

goggles and face

shield

Heavy-duty,

chemical-

resistant gloves

Chemical-

resistant suit or

coveralls

Air-purifying

respirator with

appropriate

cartridges

Waste Disposal
Chemical splash

goggles

Nitrile or butyl

rubber gloves
Laboratory coat

Not generally

required if

handling sealed

containers

Operational and Disposal Plan
A systematic approach to handling and disposal is crucial for minimizing risks. The following

step-by-step protocols provide guidance from receipt to disposal.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name and hazard

pictograms.
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Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing and reducing agents.[4] The container must be kept tightly closed.

Handling and Use
Engineering Controls: All work with 6-nitro-1H-indole-3-carbaldehyde, especially handling

of the solid material, must be conducted in a certified chemical fume hood.[1]

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling.

Spill Preparedness: Ensure a chemical spill kit is readily available. In case of a spill,

evacuate the area and follow your institution's emergency procedures.

Disposal Protocol
The disposal of 6-nitro-1H-indole-3-carbaldehyde and any contaminated materials must be

managed as hazardous waste.[1]

Waste Segregation:

Solid Waste: Collect all solid waste, including contaminated gloves, weigh boats, and

paper towels, in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: If the compound is dissolved in a solvent, collect the solution in a separate,

compatible, and labeled hazardous waste container.

Container Management:

Keep waste containers securely closed except when adding waste.[1]

Store waste containers in a designated satellite accumulation area.

Empty Containers: Empty containers must be triple-rinsed with a suitable solvent (e.g.,

acetone or ethanol).[1] The rinsate must be collected as hazardous waste.

Disposal Request: Follow your institution's procedures for the pickup and disposal of

hazardous chemical waste.
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Safe Handling and Disposal Workflow
Receiving & Storage

Handling & Use
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Work in a Chemical Fume Hood
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Caption: Workflow for the safe handling and disposal of 6-nitro-1H-indole-3-carbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b085431?utm_src=pdf-body
https://www.benchchem.com/product/b085431?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Nitro_1H_indazole_3_carbaldehyde_A_Guide_for_Laboratory_Professionals.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/vbp00181
https://www.sigmaaldrich.com/US/en/product/aldrich/vbp00181
https://www.fishersci.com/store/msds?partNumber=AAA15330&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b085431#personal-protective-equipment-for-handling-6-nitro-1h-indole-3-carbaldehyde
https://www.benchchem.com/product/b085431#personal-protective-equipment-for-handling-6-nitro-1h-indole-3-carbaldehyde
https://www.benchchem.com/product/b085431#personal-protective-equipment-for-handling-6-nitro-1h-indole-3-carbaldehyde
https://www.benchchem.com/product/b085431#personal-protective-equipment-for-handling-6-nitro-1h-indole-3-carbaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085431?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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